- Asymmetric synthesis of (S)- and (R)-norketamine via Sharpless asymmetric dihydroxylation/Ritter amination sequence, Tetrahedron Letters, 2015, 56(20), 2608-2610
Cas no 1709851-28-4 ((3aS,7aS)-3a-(2-Chlorophenyl)-3a,4,5,6,7,7a-hexahydro-2-methylbenzoxazole)
1709851-28-4 structure
Product Name:(3aS,7aS)-3a-(2-Chlorophenyl)-3a,4,5,6,7,7a-hexahydro-2-methylbenzoxazole
CAS No:1709851-28-4
MF:C14H16ClNO
MW:249.735942840576
CID:5730320
Update Time:2024-02-02
(3aS,7aS)-3a-(2-Chlorophenyl)-3a,4,5,6,7,7a-hexahydro-2-methylbenzoxazole Chemical and Physical Properties
Names and Identifiers
-
- (3aS,7aS)-3a-(2-Chlorophenyl)-3a,4,5,6,7,7a-hexahydro-2-methylbenzoxazole
-
- Inchi： 1S/C14H16ClNO/c1-10-16-14(9-5-4-8-13(14)17-10)11-6-2-3-7-12(11)15/h2-3,6-7,13H,4-5,8-9H2,1H3/t13-,14-/m0/s1
- InChI Key： NHRXYGOREVYLGW-KBPBESRZSA-N
- SMILES： O1[C@@]2([H])CCCC[C@@]2(C2=CC=CC=C2Cl)N=C1C
Experimental Properties
- Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 349.5±42.0 °C(Predicted)
- pka: 5.69±0.40(Predicted)
(3aS,7aS)-3a-(2-Chlorophenyl)-3a,4,5,6,7,7a-hexahydro-2-methylbenzoxazole Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic acid ; 5 h, -20 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Magnesium , Iodine Solvents: Diethyl ether
1.2 Solvents: Diethyl ether
1.3 Reagents: Ammonium chloride
2.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene ; reflux
3.1 Reagents: Methanesulfonamide , Potassium ferricyanide Catalysts: Osmium tetroxide , (DHQ)2PHAL
4.1 Reagents: Trifluoromethanesulfonic acid ; 5 h, -20 °C
1.2 Solvents: Diethyl ether
1.3 Reagents: Ammonium chloride
2.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene ; reflux
3.1 Reagents: Methanesulfonamide , Potassium ferricyanide Catalysts: Osmium tetroxide , (DHQ)2PHAL
4.1 Reagents: Trifluoromethanesulfonic acid ; 5 h, -20 °C
Reference
- Asymmetric synthesis of (S)- and (R)-norketamine via Sharpless asymmetric dihydroxylation/Ritter amination sequence, Tetrahedron Letters, 2015, 56(20), 2608-2610
Production Method 3
Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic acid , Sulfuric acid ; 6 h, 25 °C
Reference
- Asymmetric synthesis of (S)- and (R)-norketamine via Sharpless asymmetric dihydroxylation/Ritter amination sequence, Tetrahedron Letters, 2015, 56(20), 2608-2610
Production Method 4
Reaction Conditions
1.1 Reagents: Methanesulfonamide , Potassium ferricyanide Catalysts: Osmium tetroxide , (DHQ)2PHAL
2.1 Reagents: Trifluoromethanesulfonic acid ; 5 h, -20 °C
2.1 Reagents: Trifluoromethanesulfonic acid ; 5 h, -20 °C
Reference
- Asymmetric synthesis of (S)- and (R)-norketamine via Sharpless asymmetric dihydroxylation/Ritter amination sequence, Tetrahedron Letters, 2015, 56(20), 2608-2610
Production Method 5
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene ; reflux
2.1 Reagents: Methanesulfonamide , Potassium ferricyanide Catalysts: Osmium tetroxide , (DHQ)2PHAL
3.1 Reagents: Trifluoromethanesulfonic acid ; 5 h, -20 °C
2.1 Reagents: Methanesulfonamide , Potassium ferricyanide Catalysts: Osmium tetroxide , (DHQ)2PHAL
3.1 Reagents: Trifluoromethanesulfonic acid ; 5 h, -20 °C
Reference
- Asymmetric synthesis of (S)- and (R)-norketamine via Sharpless asymmetric dihydroxylation/Ritter amination sequence, Tetrahedron Letters, 2015, 56(20), 2608-2610
(3aS,7aS)-3a-(2-Chlorophenyl)-3a,4,5,6,7,7a-hexahydro-2-methylbenzoxazole Raw materials
- 2'-Chloro-2,3,4,5-tetrahydro-1,1'-biphenyl
- 1-Bromo-2-chlorobenzene
- Cyclohexanol, 1-(2-chlorophenyl)-
- rel-(1R,2R)-1-(2-Chlorophenyl)-1,2-cyclohexanediol
(3aS,7aS)-3a-(2-Chlorophenyl)-3a,4,5,6,7,7a-hexahydro-2-methylbenzoxazole Preparation Products
(3aS,7aS)-3a-(2-Chlorophenyl)-3a,4,5,6,7,7a-hexahydro-2-methylbenzoxazole Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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